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Compound of Interest

Compound Name: (5-Bromopentyl)benzene

Cat. No.: B077549 Get Quote

(5-Bromopentyl)benzene, also known as 1-bromo-5-phenylpentane, is a bifunctional organic

compound featuring a benzene ring and a terminal bromine atom connected by a five-carbon

alkyl chain. This unique structure makes it a versatile intermediate in a wide range of chemical

syntheses, particularly in the fields of medicinal chemistry and materials science. This guide

provides an in-depth analysis of its chemical properties, reactivity, and key applications,

offering valuable insights for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
(5-Bromopentyl)benzene is a clear, colorless to light yellow liquid at room temperature.[1] Its

fundamental properties are summarized in the table below, providing a quick reference for

experimental design and safety considerations.

Property Value Source

Molecular Formula C₁₁H₁₅Br [1][2][3]

Molecular Weight 227.14 g/mol [1][2][3]

Boiling Point 148 °C at 18 mmHg [1][4]

Density 1.23 g/mL at 20 °C [1][2]

Refractive Index (n20/D) 1.5320 - 1.5340 [2]

CAS Number 14469-83-1 [2]
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Reactivity and Mechanistic Considerations
The reactivity of (5-bromopentyl)benzene is primarily dictated by two key structural features:

the terminal bromine atom and the aromatic benzene ring.

The Role of the Bromopentyl Group
The bromine atom, being a good leaving group, makes the terminal carbon of the pentyl chain

susceptible to nucleophilic substitution reactions. This allows for the introduction of various

functional groups, making it a valuable building block for more complex molecules.[1] Common

nucleophiles that can displace the bromide ion include hydroxides, alkoxides, cyanides, and

amines.

The pentyl chain also allows for flexibility in molecular design, acting as a spacer between the

reactive bromine site and the phenyl group.

The Influence of the Benzene Ring
The benzene ring provides stability to the molecule and can participate in electrophilic aromatic

substitution reactions.[1][5] However, the alkyl chain is an activating group, directing incoming

electrophiles to the ortho and para positions. It's important to consider the reaction conditions

to control the desired substitution pattern.[6]

Key Synthetic Applications and Protocols
The dual reactivity of (5-bromopentyl)benzene makes it a valuable precursor in several

important synthetic transformations.

Grignard Reagent Formation and Subsequent Reactions
One of the most significant applications of (5-bromopentyl)benzene is in the formation of the

corresponding Grignard reagent, 5-phenylpentylmagnesium bromide. This is achieved by

reacting (5-bromopentyl)benzene with magnesium metal in an anhydrous ether solvent.[7][8]

Experimental Protocol: Synthesis of 5-Phenylpentylmagnesium Bromide

Preparation: All glassware must be thoroughly dried in an oven to remove any traces of

water, which would quench the Grignard reagent.[7][9] The reaction should be conducted
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under an inert atmosphere (e.g., nitrogen or argon).

Initiation: Magnesium turnings are placed in a round-bottom flask with a small amount of

anhydrous diethyl ether. A crystal of iodine can be added to activate the magnesium surface.

[7]

Addition: A solution of (5-bromopentyl)benzene in anhydrous diethyl ether is added

dropwise to the magnesium suspension. The reaction is exothermic and may require cooling

to maintain a gentle reflux.[9]

Completion: The reaction is typically complete when most of the magnesium has been

consumed, and the solution turns a cloudy grayish color.

The resulting Grignard reagent is a powerful nucleophile and a strong base, readily reacting

with a variety of electrophiles such as aldehydes, ketones, esters, and carbon dioxide to form

new carbon-carbon bonds.[8][10]

Caption: Formation of a Grignard reagent and subsequent reaction.

Nucleophilic Substitution Reactions
As previously mentioned, the bromine atom is readily displaced by nucleophiles. A classic

example is the Williamson ether synthesis, where (5-bromopentyl)benzene reacts with an

alkoxide to form an ether.

Experimental Protocol: Williamson Ether Synthesis

Alkoxide Formation: A solution of an alcohol in a suitable solvent (e.g., THF) is treated with a

strong base like sodium hydride to generate the corresponding alkoxide.

Substitution: (5-Bromopentyl)benzene is added to the alkoxide solution. The reaction

mixture is typically heated to facilitate the substitution reaction.

Workup: After the reaction is complete, the mixture is quenched with water and the product is

extracted with an organic solvent. The organic layer is then washed, dried, and concentrated

to yield the desired ether.

Caption: Williamson ether synthesis workflow.
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Friedel-Crafts Alkylation
(5-Bromopentyl)benzene can also act as an alkylating agent in Friedel-Crafts reactions. In the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), the phenylpentyl group

can be attached to another aromatic ring.[1]

Safety and Handling
(5-Bromopentyl)benzene is harmful if swallowed and may cause skin and eye irritation.[3] It is

essential to handle this chemical in a well-ventilated fume hood and wear appropriate personal

protective equipment (PPE), including gloves and safety glasses.[11][12] Store the compound

in a cool, dry place away from incompatible materials. For detailed safety information, always

consult the Safety Data Sheet (SDS).

Conclusion
(5-Bromopentyl)benzene is a highly valuable and versatile building block in organic synthesis.

Its dual reactivity, stemming from the labile bromine atom and the stable aromatic ring, allows

for a wide array of chemical transformations. A thorough understanding of its properties and

reactivity is crucial for its effective utilization in the development of novel pharmaceuticals and

advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Arenes/Reactivity_of_Arenes/Benzene/Substitution_Reactions_of_Benzene_Derivatives
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/7%3A_The_Grignard_Reaction_(Experiment)
https://www.sigmaaldrich.com/HK/zh/products/chemistry-and-biochemicals/chemical-synthesis/grignard-reagents
https://www.youtube.com/watch?v=do2aroIq1cA
https://m.youtube.com/watch?v=liChkXj2PMQ
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-101783&DocumentType=MSD&Language=en&Country=en
https://www.cpchem.com/sites/default/files/2021-10/01687431.pdf
https://www.benchchem.com/product/b077549#5-bromopentyl-benzene-chemical-properties-and-reactivity
https://www.benchchem.com/product/b077549#5-bromopentyl-benzene-chemical-properties-and-reactivity
https://www.benchchem.com/product/b077549#5-bromopentyl-benzene-chemical-properties-and-reactivity
https://www.benchchem.com/product/b077549#5-bromopentyl-benzene-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

